Cas no 1196037-58-7 (7-Bromo-1,2,3,4-tetrahydrocyclopenta[b]indol-2-amine)

• Product Name: 7-Bromo-1,2,3,4-tetrahydrocyclopenta[b]indol-2-amine
• CAS No: 1196037-58-7
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• CID: 827789
• PubChem ID: 46835538
• Update Time: 2025-05-20

7-Bromo-1,2,3,4-tetrahydrocyclopenta[b]indol-2-amine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-1,2,3,4-tetrahydrocyclopenta[b]indol-2-amine
• (RS)-7-bromo-1,2,3,4-tetrahydro-cyclopenta[b]indol-2-ylamine
• 7-bromo-1,2,3,4-tetrahydrocyclopenta[b]indol-2-ylamine
• AG-L-19491
• AK-50995
• ANW-52704
• CTK4B1396
• KB-249495
• SureCN1178394
• SureCN6746923
• (7-Bromo-1,2,3,4-tetrahydrocyclopenta[b]indol-2-yl)amine
• Cyclopent[b]indol-2-amine, 7-bromo-1,2,3,4-tetrahydro-
• DTXSID90676455
• DB-001005
• AKOS015855198
• 1196037-58-7
• SCHEMBL1178394

• MDL： MFCD12924854
• Inchi： 1S/C11H11BrN2/c12-6-1-2-10-8(3-6)9-4-7(13)5-11(9)14-10/h1-3,7,14H,4-5,13H2
• InChI Key： SVCGBQRFXMHIPI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C1=C(CC(C1)N)N2

Computed Properties

• Exact Mass: 250.01056g/mol
• Monoisotopic Mass: 250.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.623±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.6 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 7-Bromo-1,2,3,4-tetrahydrocyclopenta[b]indol-2-amine

Introduction to 7-Bromo-1,2,3,4-tetrahydrocyclopenta[b]indol-2-amine (CAS No. 1196037-58-7)

7-Bromo-1,2,3,4-tetrahydrocyclopenta[b]indol-2-amine (CAS No. 1196037-58-7) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and structural versatility.

The chemical structure of 7-Bromo-1,2,3,4-tetrahydrocyclopenta[b]indol-2-amine features a bromine atom at the 7-position of the indole ring, which can influence its reactivity and biological activity. The presence of the bromine substituent can enhance the compound's ability to interact with specific biological targets, making it a valuable candidate for drug discovery and development.

Recent studies have explored the potential of 7-Bromo-1,2,3,4-tetrahydrocyclopenta[b]indol-2-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control. By targeting these systems, 7-Bromo-1,2,3,4-tetrahydrocyclopenta[b]indol-2-amine may offer new avenues for treating conditions such as depression, anxiety, and Parkinson's disease.

In addition to its potential in neurological disorders, 7-Bromo-1,2,3,4-tetrahydrocyclopenta[b]indol-2-amine has also been investigated for its anti-inflammatory properties. Inflammatory diseases are a significant health burden globally, and there is a growing need for effective treatments. Studies have demonstrated that this compound can inhibit key inflammatory pathways, such as the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines. This makes it a promising candidate for developing new anti-inflammatory drugs.

The pharmacokinetic properties of 7-Bromo-1,2,3,4-tetrahydrocyclopenta[b]indol-2-amine have also been studied to assess its suitability for therapeutic use. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound can effectively reach its target sites in the body and maintain therapeutic concentrations over time.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While specific clinical trials involving 7-Bromo-1,2,3,4-tetrahydrocyclopenta[b]indol-2-amine are still in early stages, preclinical studies have provided promising results. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects.

The synthesis of 7-Bromo-1,2,3,4-tetrahydrocyclopenta[b]indol-2-amine has been optimized to improve yield and purity. Various synthetic routes have been developed to produce this compound efficiently. One common approach involves the reaction of a suitable indole precursor with a brominating agent followed by reduction steps to form the desired tetrahydro derivative. The ability to synthesize this compound on a large scale is crucial for advancing its development as a potential therapeutic agent.

In conclusion, 7-Bromo-1,2,3,4-tetrahydrocyclopenta[b]indol-2-amine (CAS No. 1196037-58-7) is a promising compound with diverse potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may contribute significantly to advancing treatments for various diseases and conditions.